Cas no 1179869-75-0 (1-Bromo-4-(propan-2-ylsulfanyl)butane)

• Product Name: 1-Bromo-4-(propan-2-ylsulfanyl)butane
• CAS No: 1179869-75-0
• MF: C₇H₁₅BrS
• MW: 211.16300034523
• CID: 5215832
• PubChem ID: 60874580
• Update Time: 2024-03-01

1-Bromo-4-(propan-2-ylsulfanyl)butane Chemical and Physical Properties

Names and Identifiers

• 1-BROMO-4-(PROPAN-2-YLSULFANYL)BUTANE
• (4-Bromobutyl)(isopropyl)sulfane
• Butane, 1-bromo-4-[(1-methylethyl)thio]-
• 1-Bromo-4-(propan-2-ylsulfanyl)butane

• Inchi： 1S/C7H15BrS/c1-7(2)9-6-4-3-5-8/h7H,3-6H2,1-2H3
• InChI Key： HOFBSGFWIXENFX-UHFFFAOYSA-N
• SMILES： BrCCCCSC(C)C

Computed Properties

• Exact Mass: 210.00778g/mol
• Monoisotopic Mass: 210.00778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 54.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 25.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers